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Compound of Interest

(S)-(+)-2-Amino-4-bromobutyric
Compound Name:
acid hydrobromide

Cat. No.: B080427

This document provides a detailed breakdown of the molecular weight for (S)-(+)-2-Amino-4-
bromobutyric acid hydrobromide, a compound relevant to researchers and professionals in
the fields of neuroscience and medicinal chemistry. It is noted for its structural similarity to the
inhibitory neurotransmitter y-aminobutyric acid (GABA)[1].

Molecular Composition and Weight

The chemical formula for (S)-(+)-2-Amino-4-bromobutyric acid hydrobromide is
CaHoBrNO2[1][2][3]. Its linear formula is BrCH2CH2CH(NH2)CO:zH - HBr. The molecular weight
of this compound is 262.93 g/mol [1][3][4][5].

A detailed calculation based on the atomic weights of its constituent elements is presented
below.
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Atomic Weight (  Total Weight (

Element Symbol Atom Count

g/mol) g/mol)
Carbon C 4 12.011 48.044
Hydrogen H 9 1.008 9.072
Bromine Br 2 79.904 159.808
Nitrogen N 1 14.007 14.007
Oxygen O 2 15.999 31.998
Total 18 262.929

Note: Atomic weights are based on IUPAC standard values. The sum may vary slightly from
reported values due to rounding.

Logical Relationship of Molecular Weight
Calculation

The final molecular weight is the summation of the mass of each element multiplied by the
number of atoms of that element present in the chemical formula. This relationship is visualized
in the following diagram.
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Constituent Elements

Carbon (C) Hydrogen (H) Bromine (Br) Nitrogen (N) Oxygen (O)
4x12.011 9 x 1.008 2 x79.904 1 x 14.007 2 x 15.999

Summation

Final Molecular Weight

Total MW

262.93 g/mol

Click to download full resolution via product page
Caption: Calculation workflow for the molecular weight of CaHsBr2NO-.

Disclaimer: This document provides the calculated molecular weight based on publicly
available chemical data. It does not include experimental protocols or a full technical
whitepaper, as the generation of such content is beyond the current capabilities of this service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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